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Compound of Interest

Compound Name: 3-Bromocinnamic acid

Cat. No.: B167283

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis
of 3-Bromocinnamic acid from 3-bromobenzaldehyde. The primary method detailed is the
Knoevenagel condensation, a widely used and efficient method for this transformation. An
alternative method, the Perkin reaction, is also briefly discussed.

Introduction

3-Bromocinnamic acid is a valuable intermediate in organic synthesis, serving as a precursor
for various pharmaceuticals and other complex organic molecules. Its structure, featuring a
bromine-substituted aromatic ring and a reactive carboxylic acid moiety, allows for diverse
chemical modifications. The synthesis of 3-Bromocinnamic acid is a common undergraduate
and industrial laboratory experiment that illustrates a key carbon-carbon bond-forming reaction.

Data Presentation

The following tables summarize key quantitative data for the starting material and the final
product.

Table 1: Physicochemical Properties of Reactants and Product
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Molecular ] ]
Molecular . Melting Point
Compound Weight ( g/mol Appearance
Formula ) (°C)
3- :
Colorless to light
Bromobenzaldeh  C7HsBrO 185.02 18-20 o
yellow liquid
yde
_ _ 135-137 White crystalline
Malonic Acid C3Ha0a4 104.06 )
(decomposes) solid
3- . .
] ] White to off-white
Bromocinnamic CoH7BrO2 227.05 177-179[1]

acid

crystalline solid

Table 2: Spectroscopic Data for 3-Bromocinnamic Acid

Spectroscopy Key Signals

Signals corresponding to aromatic and vinylic
1H NMR

protons.

Resonances for carboxylic acid, aromatic, and
13C NMR o

vinylic carbons.
R Characteristic peaks for C=0 (carboxylic acid),

C=C (alkene), and C-Br bonds.

Reaction Schemas

Two common methods for the synthesis of 3-Bromocinnamic acid from 3-

bromobenzaldehyde are the Knoevenagel condensation and the Perkin reaction.

Knoevenagel Condensation

The Knoevenagel condensation involves the reaction of an aldehyde or ketone with an active

methylene compound, such as malonic acid, in the presence of a basic catalyst.[2][3] The

reaction with malonic acid is often followed by decarboxylation to yield the a,3-unsaturated

carboxylic acid.[2][3]
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Caption: Knoevenagel condensation of 3-bromobenzaldehyde with malonic acid.

Perkin Reaction

The Perkin reaction is the condensation of an aromatic aldehyde with an acid anhydride in the
presence of the alkali salt of the acid to form an a,3-unsaturated carboxylic acid.[4][5]

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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